Cas no 1239648-22-6 (6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

• Product Name: 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• CAS No: 1239648-22-6
• MF: C₇H₅F₃N₄
• MW: 202.136610746384
• MDL: MFCD11847748
• CID: 4564191
• PubChem ID: 71742845
• Update Time: 2025-05-25

6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-TrifluoroMethyl-[1,2,4]triazolo[1,5-a]pyridin-2-ylaMine
• 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine(WXFC0468)
• 2-Amino-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine
• 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• AKOS027254196
• SY129550
• 1239648-22-6
• MFCD11847748
• RDULWESFCXHXAI-UHFFFAOYSA-N
• EN300-1274706
• CS-0196614
• 6-(Trifluoromethyl)[1,2,4]triazolo[1,5-a]pyridin-2-amine
• AS-39127
• DTXSID60857254

• MDL： MFCD11847748
• Inchi： 1S/C7H5F3N4/c8-7(9,10)4-1-2-5-12-6(11)13-14(5)3-4/h1-3H,(H2,11,13)
• InChI Key： RDULWESFCXHXAI-UHFFFAOYSA-N
• SMILES： C12=NC(N)=NN1C=C(C(F)(F)F)C=C2

Computed Properties

• Exact Mass: 202.04663066g/mol
• Monoisotopic Mass: 202.04663066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine

Introduction to 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS No: 1239648-22-6)

6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine, identified by its CAS number 1239648-22-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazolopyridine class, a structural motif renowned for its broad spectrum of biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its molecular structure not only enhances its lipophilicity but also contributes to its metabolic stability, making it an attractive candidate for drug development.

The chemical structure of 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine consists of a pyridine ring fused with a triazole ring system. This unique arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited for modulating its biological interactions. The trifluoromethyl group, in particular, is a well-documented pharmacophore that influences both the pharmacokinetic and pharmacodynamic profiles of compounds. Its electron-withdrawing nature increases the metabolic stability of the molecule by resisting oxidative degradation, while also enhancing binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these, triazolopyridines have emerged as a prominent class of molecules due to their diverse biological activities. Studies have demonstrated that compounds containing the triazolopyridine scaffold exhibit properties such as antiviral, anti-inflammatory, and anticancer effects. The introduction of functional groups like the trifluoromethyl moiety further enhances these properties by improving solubility and bioavailability.

The synthesis of 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the triazole ring system followed by its fusion with the pyridine ring. The introduction of the trifluoromethyl group is achieved through halogenation and subsequent triflation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity of the final product.

The pharmacological profile of 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine has been extensively studied in various preclinical models. Research indicates that this compound exhibits potent inhibitory activity against several enzymes and receptors involved in pathological processes. For instance, it has shown promise in inhibiting kinases that are aberrantly activated in cancer cells, thereby disrupting tumor growth and proliferation. Additionally, studies suggest that it may modulate inflammatory pathways by interacting with specific transcription factors and cytokines.

The incorporation of the trifluoromethyl group into the molecular framework has been particularly beneficial in enhancing the compound's binding affinity to target proteins. This is attributed to the ability of fluorine atoms to engage in favorable interactions such as dipole-dipole interactions and hydrogen bonding. As a result, 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine demonstrates improved selectivity over off-target molecules compared to its non-fluorinated counterparts.

Ongoing research is focused on exploring novel derivatives of 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine to further optimize its pharmacological properties. By modifying other functional groups or introducing additional heterocyclic moieties into the structure, scientists aim to enhance its therapeutic efficacy while minimizing potential side effects. Computational modeling techniques are being employed to predict the binding modes of these derivatives with biological targets, facilitating rational drug design.

The development of 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine